N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide

• Molecular Formula: C19H21BrFN3O
• Molecular Weight: 406.3 g/mol
• IUPAC Name: N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C19H21BrFN3O/c20-15-5-7-16(8-6-15)22-19(25)9-10-23-11-13-24(14-12-23)18-4-2-1-3-17(18)21/h1-8H,9-14H2,(H,22,25)
• InChI Key: IINNOWQMMDWMMI-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCC(=O)NC2=CC=C(C=C2)Br)C3=CC=CC=C3F

Description

N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide, also known as BFPPI, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields of research. BFPPI is a piperazine derivative and is structurally similar to other compounds that have been used as antipsychotic drugs. However, BFPPI has not been approved for human use and is only being studied for its potential therapeutic benefits.

Mechanism of Action

N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide acts as an antagonist at various neurotransmitter receptors in the brain, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the adrenergic α1 receptor. By blocking these receptors, N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide may modulate the activity of certain neurotransmitters and produce therapeutic effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been found to increase the release of certain neurotransmitters, such as dopamine and serotonin, in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide in lab experiments is that it is a highly selective antagonist for certain neurotransmitter receptors, which allows for more specific modulation of neurotransmitter activity. However, one limitation is that N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has not been extensively studied in humans and its safety and efficacy have not been established.

Future Directions

There are several potential future directions for research involving N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide. One area of interest is studying the effects of N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide on other neurotransmitter systems in the brain. Another potential direction is investigating the potential use of N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to establish the safety and efficacy of N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide for human use.

Synthesis Methods

N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide can be synthesized through a multi-step process that involves the reaction of 4-bromobenzaldehyde with 2-fluoroaniline to produce 4-bromo-2-fluoroaniline. This intermediate is then reacted with 1-(3-chloropropyl)-piperazine to yield N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide.

Scientific Research Applications

N-(4-bromophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has been studied for its potential applications in the treatment of various neurological disorders such as schizophrenia, depression, and anxiety. It has also been investigated for its potential use as a tool in neuroscience research to study the function of certain neurotransmitter receptors in the brain.